Cas no 17944-57-9 (2-(3-chloropropyl)pyridine;hydrochloride)

• Product Name: 2-(3-chloropropyl)pyridine;hydrochloride
• CAS No: 17944-57-9
• MF: C₈H₁₁Cl₂N
• MW: 192.085640192032
• CID: 1375540
• PubChem ID: 205438
• Update Time: 2025-06-19

2-(3-chloropropyl)pyridine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(3-chloropropyl)-, hydrochloride
• AC1L4EOG
• NSC91905
• NSC-91905
• LS-131114
• 2-(3-chloropropyl)pyridine,hydrochloride
• 2-(3-chloropropyl)pyridine
• hydrochloride
• DTXSID30170806
• NSC 91905
• 2-(3-chloropropyl)pyridine;hydrochloride
• 2-(3-Chloropropyl)pyridinehydrochloride
• 17944-57-9
• 2-(3-Chloropropyl)pyridine hydrochloride
• EN300-131430
• AKOS026726230

• Inchi： 1S/C8H10ClN.ClH/c9-6-3-5-8-4-1-2-7-10-8;/h1-2,4,7H,3,5-6H2;1H
• InChI Key： GSMCEIJCNPSBRP-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=CN=1.Cl

Computed Properties

• Exact Mass: 191.02703
• Monoisotopic Mass: 191.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 85.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89
• LogP: 3.05500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(3-chloropropyl)pyridine;hydrochloride

Introduction to 2-(3-chloropropyl)pyridine;hydrochloride (CAS No. 17944-57-9) in Modern Chemical and Pharmaceutical Research

2-(3-chloropropyl)pyridine;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 17944-57-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound, a hydrochloride salt derivative, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The structural integrity of 2-(3-chloropropyl)pyridine;hydrochloride features a pyridine core substituted with a 3-chloropropyl group, which contributes to its unique chemical properties and reactivity. These characteristics make it a valuable intermediate in synthesizing various pharmacologically active molecules.

The utility of 2-(3-chloropropyl)pyridine;hydrochloride extends across multiple domains, particularly in the design and synthesis of novel therapeutic agents. Its molecular structure allows for facile functionalization, enabling chemists to explore diverse chemical modifications. This adaptability has positioned it as a cornerstone in the development of small-molecule drugs targeting a range of diseases. Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 2-(3-chloropropyl)pyridine;hydrochloride as a scaffold for drug discovery initiatives.

In the context of contemporary pharmaceutical research, 2-(3-chloropropyl)pyridine;hydrochloride has been investigated for its role in modulating biological pathways relevant to neurological disorders. Studies suggest that derivatives of this compound exhibit promising effects on neurotransmitter systems, making them candidates for further exploration in treating conditions such as depression, anxiety, and cognitive impairments. The hydrochloride form enhances solubility and bioavailability, which are critical factors in drug formulation and delivery systems.

The synthesis of 2-(3-chloropropyl)pyridine;hydrochloride involves well-established organic chemistry protocols, including nucleophilic substitution reactions and salt formation processes. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The efficiency of these synthetic methodologies underscores the compound's industrial relevance and feasibility for large-scale production.

One of the most compelling aspects of 2-(3-chloropropyl)pyridine;hydrochloride is its role as a building block for more complex molecules. Its pyridine moiety serves as a pharmacophore, interacting with biological targets such as enzymes and receptors. By incorporating this scaffold into drug candidates, scientists can fine-tune pharmacokinetic and pharmacodynamic properties to achieve desired therapeutic outcomes. This modular approach has accelerated the discovery pipeline for novel therapeutics.

Recent clinical trials have demonstrated the potential of compounds derived from 2-(3-chloropropyl)pyridine;hydrochloride in treating inflammatory diseases. The 3-chloropropyl group imparts unique interactions with inflammatory pathways, offering a mechanism by which these derivatives may exert anti-inflammatory effects. Preliminary data indicate that certain analogs exhibit significant efficacy without compromising safety profiles, positioning them as promising candidates for further clinical development.

The future prospects of 2-(3-chloropropyl)pyridine;hydrochloride are vast, driven by ongoing research into its applications in oncology and infectious diseases. Its structural versatility allows for the design of molecules targeting specific cancer pathways or microbial enzymes. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic solutions.

In conclusion, 2-(3-chloropropyl)pyridine;hydrochloride (CAS No. 17944-57-9) represents a cornerstone in modern pharmaceutical research. Its unique structural features and functional adaptability make it an indispensable tool for drug discovery initiatives across multiple therapeutic areas. As scientific understanding evolves, the potential applications of this compound will undoubtedly expand, reinforcing its significance in advancing human health.